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Abstract

This technical guide provides a comprehensive overview of 3-Methoxy-2-nitroaniline (CAS
No: 16554-47-5), a key organic intermediate. This document details its chemical and physical
properties, safety information, a proposed synthetic route with a detailed experimental protocol,
and available spectroscopic data. Additionally, it explores the potential biological significance of
this compound by examining the activities of structurally related molecules, suggesting
avenues for future research in drug discovery and development. All quantitative data is
presented in structured tables for clarity and ease of comparison.

Chemical and Physical Properties

3-Methoxy-2-nitroaniline, with the CAS Registry Number 16554-47-5, is an aromatic amine
containing both a methoxy and a nitro functional group.[1][2] Its molecular formula is
C7HsN20s3, and it has a molecular weight of 168.15 g/mol .[1][2] While experimental data for
some physical properties are not readily available in the literature, a range of properties have
been computed and are presented below, alongside data for a structurally similar compound for
context.

Table 1: Physicochemical Properties of 3-Methoxy-2-nitroaniline
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Property Value Source
CAS Number 16554-47-5 [1112]
Molecular Formula C7HsN20s3 [1][2]
Molecular Weight 168.15 g/mol [11[2]
XLogP3 (Computed) 1.6 [1]
Hydrogen Bond Donor Count 1 [1]
Hydrogen Bond Acceptor

A g
Rotatable Bond Count 2 [1]

Exact Mass

168.05349212 Da

[1]

Monoisotopic Mass

168.05349212 Da

[1]

Topological Polar Surface Area

81.1 A2

[1]

Heavy Atom Count

12

[1]

Safety and Handling

While a comprehensive safety data sheet (SDS) for 3-Methoxy-2-nitroaniline is not widely

available, information from suppliers and data for structurally related compounds such as 3-

nitroaniline and other methoxy-nitroaniline isomers allow for a preliminary hazard assessment.

GHS Hazard Statements (from supplier information):

e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Precautionary Statements (from supplier information):

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
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e P271: Use only outdoors or in a well-ventilated area.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P302+P352: IF ON SKIN: Wash with plenty of water.

o P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

e P312: Call a POISON CENTER/doctor if you feel unwell.

Table 2: GHS Classification for Structurally Similar 4-Methoxy-2-nitroaniline

Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 2 H300: Fatal if swallowed

Acute Toxicity, Dermal Category 1 H310: Fatal in contact with skin
Acute Toxicity, Inhalation Category 2 H330: Fatal if inhaled

- o H373: May cause damage to
Specific target organ toxicity —
Category 2 organs through prolonged or
repeated exposure
repeated exposure

Hazardous to the aquatic H412: Harmful to aquatic life
) Category 3 ) ]
environment, long-term hazard with long lasting effects

Given the toxicity profile of related compounds, it is recommended to handle 3-Methoxy-2-
nitroaniline with extreme caution in a well-ventilated fume hood, using appropriate personal
protective equipment (PPE), including gloves, lab coat, and safety goggles.

Synthesis and Experimental Protocols

A specific, peer-reviewed experimental protocol for the synthesis of 3-Methoxy-2-nitroaniline
is not readily available. However, based on established methods for the synthesis of its
iIsomers, a plausible and detailed synthetic route can be proposed. The following protocol is
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adapted from the synthesis of 4-methoxy-2-nitroaniline and involves a three-step process
starting from 3-methoxyaniline: acetylation, nitration, and hydrolysis.

Step 3: Hydrolysis

Step 1: Acetylation Step 2: Nitration

Acetic Anhydride,
Glacial Acetic Acid

3-Methoxyaniline 3-Methoxy-2-nitroaniline

3-Methoxyacetanilide

Click to download full resolution via product page
Caption: Proposed three-step synthesis of 3-Methoxy-2-nitroaniline.
Experimental Protocol:
Step 1: Acetylation of 3-Methoxyaniline

e To a 500 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add
3-methoxyaniline (1.0 mol) and glacial acetic acid (2.5 mol).

» Heat the mixture to 115°C and maintain this temperature for 6 hours.
e Monitor the reaction progress by Thin Layer Chromatography (TLC).

e Upon completion, allow the reaction mixture to cool to room temperature, which should result
in the crystallization of 3-methoxyacetanilide.

o Collect the solid by vacuum filtration, wash with cold water, and dry in a vacuum oven.
Step 2: Nitration of 3-Methoxyacetanilide

e Cool an acetic acid solution of the 3-methoxyacetanilide from Step 1 to 0-5°C in an ice-salt
bath.

» Slowly add a pre-cooled mixture of concentrated sulfuric acid and fuming nitric acid dropwise
to the stirred solution, maintaining the internal temperature below 10°C.
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 After the addition is complete, continue stirring at 0-5°C for 1 hour.
e Pour the reaction mixture slowly onto crushed ice with vigorous stirring.

o Collect the precipitated 3-methoxy-2-nitroacetanilide by vacuum filtration and wash with cold
water until the filtrate is neutral.

Step 3: Hydrolysis of 3-Methoxy-2-nitroacetanilide

o Suspend the dried 3-methoxy-2-nitroacetanilide from Step 2 in water in a 1 L round-bottom
flask.

e Add a solution of sodium hydroxide (2.0 mol) in water to the suspension.

e Heat the mixture to 100°C and reflux for 2 hours with stirring.

e Monitor the reaction by TLC until the starting material is completely consumed.
» Cool the reaction mixture in an ice bath to induce precipitation of the product.

o Collect the solid 3-Methoxy-2-nitroaniline by vacuum filtration, wash with cold water, and
recrystallize from ethanol to obtain the purified product.

Spectroscopic Data

Spectroscopic data is crucial for the structural confirmation of 3-Methoxy-2-nitroaniline. While
obtaining direct copies of the spectra can be challenging, their availability has been
documented in various databases.

Table 3: Spectroscopic Data for 3-Methoxy-2-nitroaniline
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Technique Details Source

Data available from a Varian A-
1H NMR ] [1]
60 instrument.

FTIR spectrum obtained using
IR Spectra
a KBr wafer.

Raman Spectra Data is available. [1]

For comparison, the *H and 3C NMR spectral data for the related isomer, 2-Methyl-3-
nitroaniline, are as follows:

« 'H NMR (400 MHz, DMSO): & 7.07 (t, J = 8.0 Hz, 1H), 6.93 (d, J = 7.9 Hz, 1H), 6.88 (d, J =
8.0 Hz, 1H), 5.54 (s, 2H), 2.07 (s, 3H).

e 3C NMR (100 MHz, DMSO): 6 151.98, 149.07, 127.13, 117.89, 113.97, 111.00, 12.88.

Biological Activity and Potential Applications

Direct experimental studies on the biological activity of 3-Methoxy-2-nitroaniline are limited in
publicly available literature. However, the biological activities of structurally similar methoxy-
nitroaniline derivatives provide valuable insights into its potential applications in drug discovery.

Derivatives of anilinoquinazolines and anilinoquinolines, which can be synthesized from
substituted anilines, have shown significant potential as anticancer agents by targeting key
signaling pathways involved in cell proliferation and survival. For instance, many of these
compounds inhibit receptor tyrosine kinases (RTKs) such as the Epidermal Growth Factor
Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), which are
crucial for tumor growth and angiogenesis.

Furthermore, research on 2-methoxy-5-nitroaniline has shown its utility as a synthetic precursor
for CSNK2A inhibitors with antiviral activity. This suggests that 3-Methoxy-2-nitroaniline could
also serve as a valuable scaffold for developing novel therapeutic agents. The isomer 2-
methoxy-4-nitroaniline has been found to induce the expression of certain cytochrome P450
enzymes, indicating a potential for drug-drug interactions if used in a therapeutic context. The
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anti-tumor and anti-inflammatory effects of 4-methoxy-3-nitroaniline also point towards potential
therapeutic avenues for other isomers.

3-Methoxy-2-nitroaniline

As a Synthetic Intermediate
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Caption: Potential applications of 3-Methoxy-2-nitroaniline in drug discovery.

Conclusion

3-Methoxy-2-nitroaniline is a valuable chemical intermediate with significant potential for use
in the synthesis of biologically active molecules. This guide has provided a detailed summary of
its known properties, a plausible synthetic route, and an overview of its potential applications
based on the activities of related compounds. Further experimental investigation into the
physical properties, biological activities, and safety profile of 3-Methoxy-2-nitroaniline is
warranted to fully realize its potential in research and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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